Cas no 1019559-56-8 (3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione
• CAS No: 1019559-56-8
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5097089
• PubChem ID: 43177577
• Update Time: 2026-03-02

3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(2-ethylbutyl)tetrahydro-, 1,1-dioxide
• 3-((2-Ethylbutyl)amino)tetrahydrothiophene 1,1-dioxide
• 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione

• Inchi： 1S/C10H21NO2S/c1-3-9(4-2)7-11-10-5-6-14(12,13)8-10/h9-11H,3-8H2,1-2H3
• InChI Key： TYAZKXWTDFSKTM-UHFFFAOYSA-N
• SMILES： N(C1CS(=O)(=O)CC1)CC(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 1019559-56-8 and Product Name: 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione

The compound with the CAS number 1019559-56-8 and the product name 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione incorporates a thiolane core, which is a cyclic sulfide derivative, combined with an amine group and an ethylbutyl substituent. This configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The thiolane moiety in 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione is particularly noteworthy, as it has been shown to exhibit significant interactions with biological targets. This has led to its investigation as a potential scaffold for developing novel therapeutic agents. The presence of the amine group further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione is its potential in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By targeting specific enzymes, this compound could potentially interfere with disease-related pathways, offering a novel approach to therapeutic intervention. Current research is focusing on understanding how the structural features of 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione influence its interaction with enzymes, particularly those involved in inflammatory and oxidative stress pathways.

The ethylbutyl substituent in the compound's structure is another key feature that contributes to its unique chemical behavior. Substituents can significantly alter the electronic properties of a molecule, influencing its reactivity and binding affinity. In the case of 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione, this substituent may enhance solubility and improve bioavailability, crucial factors for drug development. Additionally, it could influence the compound's ability to cross biological membranes, making it more effective in reaching target sites within the body.

Recent studies have begun to explore the synthetic pathways for producing 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione, aiming to optimize yield and purity. The synthesis of complex heterocyclic compounds often presents challenges due to multiple reaction steps and potential side products. However, advancements in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. This progress is essential for both academic research and industrial applications, as it ensures a steady supply of materials for further investigation.

The potential applications of 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be developed as novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical solutions.

In conclusion, 3-[(2-ethylbutyl)amino]-1λ?-thiolane-1,1-dione represents a fascinating compound with significant potential in multiple domains of chemistry and biology. Its structural features and functional properties make it a valuable tool for researchers exploring new therapeutic agents and innovative chemical applications. As further research continues to uncover its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.